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Compound of Interest

Compound Name: 4-(Benzyloxy)benzaldehyde

Cat. No.: B128563 Get Quote

An In-depth Technical Guide to 4-(Benzyloxy)benzaldehyde

Introduction
4-(Benzyloxy)benzaldehyde, an aromatic aldehyde, is a significant compound in the fields of

organic synthesis and medicinal chemistry. Its structure, featuring a benzaldehyde core with a

benzyloxy group at the para position, makes it a versatile intermediate for the synthesis of a

wide range of more complex molecules.[1] This guide provides a comprehensive overview of its

chemical and physical properties, synthesis protocols, applications in research and drug

development, and safety and handling information, tailored for researchers, scientists, and

professionals in drug development.

CAS Number and Nomenclature
The Chemical Abstracts Service (CAS) has assigned the number 4397-53-9 to 4-
(Benzyloxy)benzaldehyde.[2][3][4][5] This compound is also known by several synonyms,

which are listed in the table below.
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Identifier Type Value

CAS Number 4397-53-9

IUPAC Name 4-(Benzyloxy)benzaldehyde

Synonyms

4-(Phenylmethoxy)benzaldehyde, p-

(Benzyloxy)benzaldehyde, Benzyl 4-

formylphenyl ether

EINECS Number 224-527-2

BRN 1242385

PubChem ID 78109

Chemical and Physical Properties
4-(Benzyloxy)benzaldehyde is typically an off-white to yellow crystalline powder.[1][2] Its key

chemical and physical properties are summarized in the table below for easy reference.
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Property Value Source(s)

Molecular Formula C₁₄H₁₂O₂ [1][2][4][5][6]

Molecular Weight 212.24 g/mol [2][3][5][6]

Appearance
Off-white to yellow to tan

crystalline powder/solid
[1][2][3]

Melting Point 71-74 °C (lit.) [2][7]

Boiling Point 197-199 °C at 11 mmHg [2]

Solubility

Insoluble in water; Sparingly

soluble in Ethyl Acetate;

Slightly soluble in Chloroform

[2]

Purity ≥ 95% - 99% (GC) [1][8]

Flash Point 197-199°C/20mm [2]

InChI Key
ZVTWZSXLLMNMQC-

UHFFFAOYSA-N
[2][7]

Experimental Protocols: Synthesis
A common and effective method for the synthesis of 4-(Benzyloxy)benzaldehyde is through a

Williamson ether synthesis reaction. This involves the reaction of 4-hydroxybenzaldehyde with

benzyl bromide in the presence of a base.

Detailed Synthesis Protocol
This protocol is based on a literature procedure for the preparation of 4-
(Benzyloxy)benzaldehyde.[9]

Materials:

4-hydroxybenzaldehyde (5.0 g, 40.98 mmol)

Benzyl bromide (5.0 ml, 42.05 mmol)
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Anhydrous potassium carbonate (20.0 g, 144.27 mmol)

Ethanol

Ethyl acetate (EtOAc)

Diethyl ether (Et₂O)

Saturated sodium chloride solution

5% Sodium hydroxide solution

Distilled water

Anhydrous magnesium sulfate

Procedure:

All reactions should be performed under a nitrogen atmosphere.[9]

Combine 4-hydroxybenzaldehyde, benzyl bromide, and anhydrous potassium carbonate in

ethanol.[9]

Reflux the mixture for 14 hours.[9]

After reflux, filter out the potassium carbonate and wash the residue with large volumes of

ethyl acetate.[9]

Remove the solvent using a rotatory evaporator.[9]

Dissolve the resulting residue in 50 ml of diethyl ether.[9]

Wash the diethyl ether solution twice with 50 ml portions of saturated sodium chloride

solution, followed by one portion of 5% sodium hydroxide solution, and finally with distilled

water.[9]

Dry the diethyl ether solution with anhydrous magnesium sulfate.[9]

Remove the solvent under reduced pressure.[9]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC3007533/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3007533/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3007533/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3007533/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3007533/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3007533/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3007533/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3007533/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3007533/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b128563?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Recrystallize the crude product from ethanol to yield colorless crystals of 4-
(Benzyloxy)benzaldehyde.[9]

Figure 1: Synthesis Workflow for 4-(Benzyloxy)benzaldehyde
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Figure 1: Synthesis Workflow for 4-(Benzyloxy)benzaldehyde

Applications in Research and Drug Development
4-(Benzyloxy)benzaldehyde is a valuable building block in organic synthesis, primarily serving

as an intermediate in the production of fine chemicals, pharmaceuticals, and agrochemicals.[1]

Pharmaceutical Intermediates: It is used in the synthesis of estrogen receptor β-selective

ligands.[2] It also serves as a precursor for novel chalcone analogs, which are investigated

for various pharmacological activities.[10]

Anticancer Research: While its isomer, 2-benzyloxybenzaldehyde, is an adenylyl cyclase

activator, 4-benzyloxybenzaldehyde has been noted to have much less potent anticancer

activity against HL-60 cells. Its derivatives, however, are of interest in cancer research. For

instance, derivatives of the related 2-(Benzyloxy)-4-fluorobenzaldehyde are being explored

as inhibitors of aldehyde dehydrogenase (ALDH), a target in cancer therapy.

Chelating Agents: The compound is used to synthesize ligands such as 4-

benzyloxybenzaldehyde-4-methyl-3-thiosemicarbazone (BBMTSC), a chelating agent for
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metal ions like Cd(II).[11]

Flavor and Fragrance Industry: Due to its aromatic properties, it is also employed in the

formulation of flavors and fragrances.[1]

Figure 2: Role as a Synthetic Intermediate
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Figure 2: Role as a Synthetic Intermediate

Safety and Handling
Proper handling of 4-(Benzyloxy)benzaldehyde is crucial in a laboratory setting. It is classified

as an irritant.[2] The key safety information is summarized below.
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Safety Aspect Details

GHS Hazard Statements

H315: Causes skin irritation.[12] H319: Causes

serious eye irritation.[2][12] H335: May cause

respiratory irritation.[2][12]

GHS Precautionary Statements

P261: Avoid breathing dust.[12] P264: Wash

skin thoroughly after handling.[12] P271: Use

only outdoors or in a well-ventilated area.[12]

P280: Wear protective gloves/eye

protection/face protection.[2][12] P302+P352: IF

ON SKIN: Wash with plenty of water.[12]

P305+P351+P338: IF IN EYES: Rinse

cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.[2]

Personal Protective Equipment (PPE)
Safety glasses, protective gloves, and a dust

mask (e.g., N95) are recommended.

Storage Conditions

Store in a cool, dry, well-ventilated area in a

tightly sealed container.[2][13] Keep in the dark

and at room temperature or refrigerated (2-8°C).

[1][2][3] The compound is noted to be air

sensitive.[2]

Fire Safety
Non-combustible. Use extinguishing media

suitable for the surrounding area.[13]

Spill and Disposal

For spills, avoid generating dust.[13] Sweep up

and place in a suitable, closed container for

disposal.[13][14] Dispose of contents/container

in accordance with local, regional, national, and

international regulations.[12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.chemicalbook.com/msds/4-benzyloxybenzaldehyde.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3376041.htm
https://www.chemicalbook.com/msds/4-benzyloxybenzaldehyde.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3376041.htm
https://www.chemicalbook.com/msds/4-benzyloxybenzaldehyde.pdf
https://www.chemicalbook.com/msds/4-benzyloxybenzaldehyde.pdf
https://www.chemicalbook.com/msds/4-benzyloxybenzaldehyde.pdf
https://www.chemicalbook.com/msds/4-benzyloxybenzaldehyde.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3376041.htm
https://www.chemicalbook.com/msds/4-benzyloxybenzaldehyde.pdf
https://www.chemicalbook.com/msds/4-benzyloxybenzaldehyde.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3376041.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3376041.htm
https://store.apolloscientific.co.uk/storage/msds/OR1259_msds.pdf
https://www.chemimpex.com/products/24874
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3376041.htm
https://www.pharmaffiliates.com/en/4397-53-9-4-benzyloxybenzaldehyde-pa0902610.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3376041.htm
https://store.apolloscientific.co.uk/storage/msds/OR1259_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR1259_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR1259_msds.pdf
http://angenechemical.com/sds/76193-67-4.pdf
https://www.chemicalbook.com/msds/4-benzyloxybenzaldehyde.pdf
https://www.benchchem.com/product/b128563?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b128563?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. chemimpex.com [chemimpex.com]

2. 4-Benzyloxybenzaldehyde | 4397-53-9 [chemicalbook.com]

3. pharmaffiliates.com [pharmaffiliates.com]

4. 4-(BENZYLOXY)BENZALDEHYDE | CAS 4397-53-9 [matrix-fine-chemicals.com]

5. scbt.com [scbt.com]

6. Benzaldehyde, 4-(phenylmethoxy)- [webbook.nist.gov]

7. 4-苄氧基苯甲醛 97% | Sigma-Aldrich [sigmaaldrich.com]

8. 4397-53-9 4-Benzyloxybenzaldehyde AKSci J91626 [aksci.com]

9. 4-(Benzyloxy)benzaldehyde - PMC [pmc.ncbi.nlm.nih.gov]

10. researchgate.net [researchgate.net]

11. mdpi.com [mdpi.com]

12. chemicalbook.com [chemicalbook.com]

13. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

14. angenechemical.com [angenechemical.com]

To cite this document: BenchChem. [4-(Benzyloxy)benzaldehyde CAS number and
properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b128563#4-benzyloxy-benzaldehyde-cas-number-
and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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